Cas no 2645416-78-8 (4-chloro-2-(methyl-d3)quinazoline-5,6,7,8-d4)

• Product Name: 4-chloro-2-(methyl-d3)quinazoline-5,6,7,8-d4
• CAS No: 2645416-78-8
• MF: C₉H₇ClN₂
• MW: 185.661412477493
• CID: 6825995
• PubChem ID: 172403970
• Update Time: 2025-02-26

4-chloro-2-(methyl-d3)quinazoline-5,6,7,8-d4 Chemical and Physical Properties

Names and Identifiers

• CS-24157
• 2645416-78-8
• 4-chloro-2-(methyl-d3)quinazoline-5,6,7,8-d4

• Inchi： 1S/C9H7ClN2/c1-6-11-8-5-3-2-4-7(8)9(10)12-6/h2-5H,1H3/i1D3,2D,3D,4D,5D
• InChI Key： HAAZMOAXEMIBAJ-AAYPNNLASA-N
• SMILES： ClC1=C2C([2H])=C([2H])C([2H])=C([2H])C2=NC(C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 185.0737131Da
• Monoisotopic Mass: 185.0737131Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų